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Compound of Interest

Compound Name: N,N,N',N'-Tetramethylmalonamide

CAS No.: 7313-22-6

Cat. No.: B1589663

Get Quote

Executive Summary & Chemical Identity
N,N,N',N'-Tetramethylmalonamide (TMMA) is the simplest homologue of the malonamide

family. Unlike its lipophilic cousins (e.g., DMDBTDMA) used industrially in the DIAMEX

process, TMMA is characterized by its compact structure and significant water solubility. These

properties make it an ideal model ligand for structural studies and a high-efficiency functional

group for Solid Phase Extraction (SPE) resins, where steric hindrance of larger alkyl chains is a

disadvantage.
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Property Specification

CAS Number 7313-22-6

Formula

Molecular Weight 158.20 g/mol

Physical State Colorless Liquid / Low-melting Solid

Boiling Point 160°C (10 mmHg)

Key Functionality Bidentate Lewis Base (O,O-chelation)

Application 1: Nuclear Fuel Reprocessing (Actinide
Extraction)[1]
The Role of TMMA: Model vs. Resin
In the nuclear fuel cycle, malonamides are designed to extract trivalent actinides (Am, Cm)

from high-level waste. While industrial solvents use long-chain derivatives to ensure solubility in

organic diluents (e.g., kerosene), TMMA is used in two distinct high-value contexts:

Mechanistic Modeling: Due to its simplicity, TMMA is used to crystallize and map the

coordination environment of Lanthanides (Ln) and Actinides (An), predicting how larger

DIAMEX molecules behave.

Solid Phase Extraction (Resins): When grafted onto polymer matrices, TMMA outperforms

long-chain analogs because its small size minimizes steric hindrance, allowing higher metal

loading capacity.

Comparative Performance: TMMA vs. Alternatives
The following table contrasts TMMA with the industry-standard TBP (Purex process) and the

lipophilic malonamide DMDBTDMA (Diamex process).
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Feature
TMMA
(Resin/Model)

DMDBTDMA
(Industrial Solvent)

TBP (Standard
Solvent)

Primary Phase
Solid Support or

Aqueous

Organic Solvent

(Dodecane)

Organic Solvent

(Kerosene)

Coordination Mode Bidentate (O,O') Bidentate (O,O') Monodentate (P=O)

U(VI) Extraction High (on Resin) Moderate Very High

Am(III) Selectivity Moderate
High (with phase

modifiers)

Poor (requires salting

out)

Steric Hindrance Low (Fast kinetics) High (Slower kinetics) Moderate

Degradation Amide hydrolysis Amide hydrolysis
Radiolysis to

DBP/MBP

Experimental Data: Resin Uptake Efficiency
Research indicates that for solid-phase extraction, shorter alkyl chains on the amide nitrogen

correlate with higher metal uptake.

Data Source:Journal of Alloys and Compounds / IAEA Reports

Conditions: Extraction from 3 M

.[1]
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Ligand on Resin Alkyl Chain Length
U(VI) Uptake
Capacity

Kinetic Rate

TMMA
Methyl (

)
Highest Fastest

TEMA
Ethyl (

)
High Fast

TBMA
Butyl (

)
Moderate Moderate

TPhMA Phenyl (Aromatic) Low
Slow (Steric

hindrance)

Insight: The "methyl effect" in TMMA allows for tighter packing of the ligand on the resin surface

and easier approach of the hydrated uranyl nitrate species, resulting in superior performance

compared to bulkier analogs.

Mechanism of Extraction
TMMA extracts actinides via a solvation mechanism, forming neutral complexes. The carbonyl

oxygens act as hard donors.

Coordination SphereAq. Phase
[UO2]2+ + 2NO3-

Extracted Complex
[UO2(NO3)2(TMMA)]

 Solvation

Ligand (TMMA)
(Bidentate O,O')

 Coordination
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Figure 1: Solvation mechanism of Uranyl Nitrate by TMMA. The bidentate nature allows

formation of stable neutral species.

Application 2: Uranium Redox Flow Batteries
Context
Non-aqueous redox flow batteries (RFBs) utilizing Uranium (U) are a niche area for grid-scale

storage. The challenge is stabilizing the U(III)/U(IV) redox couple in organic solvents to prevent

disproportionation.

TMMA as a Stabilizing Ligand
TMMA is used in solvents like DMF (Dimethylformamide) to coordinate Uranium cations.

Function: It displaces solvent molecules and protects the uranium center from side reactions.

Performance: Electrochemical investigations show that TMMA allows for reversible cycling of

the U(III)/U(IV) couple, which is often irreversible with monodentate ligands.

Experimental Protocol: Synthesis of TMMA
Objective: Synthesis of N,N,N',N'-Tetramethylmalonamide from Diethyl Malonate. Scale:

Laboratory (approx. 50g yield).

Reagents & Equipment
Precursors: Diethyl malonate (1.0 eq), Dimethylamine (excess, 40% aq. solution or gas).

Solvent: Methanol or Ethanol (if using gas), or neat (if using aq. amine).

Equipment: Pressure vessel (autoclave) or reflux setup with efficient condenser.

Step-by-Step Workflow
Charging: Charge a pressure vessel with Diethyl malonate (160 g, 1 mol).
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Amine Addition: Add Dimethylamine (40% aqueous solution, 300 mL, ~2.5 mol) slowly with

cooling (exothermic reaction).

Reaction: Seal the vessel and heat to 80°C for 12-24 hours.

Note: If using a reflux setup at atmospheric pressure, reaction times will be significantly

longer (days) due to the volatility of dimethylamine.

Work-up:

Cool the mixture to room temperature.

Evaporate water and excess amine under reduced pressure (Rotary evaporator).

Purification:

The crude product is often a liquid/oil.

Distillation: Distill under high vacuum (bp ~160°C at 10 mmHg).

Alternative: If solid, recrystallize from Acetone/Ether.

Validation: Check purity via NMR (

NMR: Singlet for

at ~3.4 ppm, Singlets for

at ~2.9-3.1 ppm).
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Figure 2: Synthesis workflow for TMMA via aminolysis of diethyl malonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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